Cas no 1416339-30-4 (5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1416339-30-4
• MF: C₁₀H₆ClFN₄
• MW: 236.632843494415
• MDL: MFCD03069386
• CID: 4699021
• Update Time: 2025-10-16

5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile
• 5-Amino-1-(4-chloro-2-fluoro-phenyl)-1H-pyrazole-4-carbonitrile

• MDL： MFCD03069386
• Inchi： 1S/C10H6ClFN4/c11-7-1-2-9(8(12)3-7)16-10(14)6(4-13)5-15-16/h1-3,5H,14H2
• InChI Key： IZSQNIYRMTZVFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)N1C(=C(C#N)C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Topological Polar Surface Area: 67.6

Additional information on 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile

Introduction to 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1416339-30-4)

5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1416339-30-4, belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The presence of both amino and nitrile functional groups, coupled with a substituted aromatic ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile incorporates several key features that contribute to its potential utility. The pyrazole core is a well-studied scaffold in medicinal chemistry, exhibiting a wide range of pharmacological properties. Specifically, the substitution pattern at the 4-position with a chloro group and at the 2-position with a fluoro group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the amino group at the 5-position provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced binding affinity or selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their demonstrated efficacy in various disease models. For instance, studies have shown that pyrazole-based compounds can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern of 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile aligns with this trend, making it a subject of considerable interest for researchers seeking to develop new treatments.

One of the most compelling aspects of this compound is its potential as a lead molecule in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By targeting specific kinases, small molecules like 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile could modulate signaling pathways involved in cell growth, proliferation, and survival. Preliminary computational studies suggest that the structural features of this compound may enable it to bind effectively to the active sites of certain kinases, potentially leading to the development of novel anticancer agents.

Furthermore, the presence of both fluorine and chlorine atoms in the aromatic ring suggests that 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile may exhibit favorable pharmacokinetic properties. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. Similarly, chlorine atoms can improve lipophilicity and membrane permeability. These properties are critical for ensuring that a drug reaches its target site effectively and remains active for an appropriate duration.

Recent advancements in synthetic methodologies have also made it more feasible to explore complex molecules like 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of intricate heterocyclic systems. This has opened up new avenues for drug discovery by allowing chemists to rapidly generate and screen large libraries of potential candidates. The synthesis of this compound likely involved such advanced methods, which underscores its synthetic accessibility and potential for further derivatization.

The biological evaluation of 5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile has already begun in several research laboratories. Initial assays have focused on assessing its activity against selected kinases and other enzymes relevant to disease pathways. While comprehensive data is still being gathered, preliminary results are promising and indicate that this compound may possess significant therapeutic potential. Further studies are warranted to fully elucidate its mechanism of action and optimize its pharmacological profile.

In conclusion,5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1416339-30-4) represents an intriguing compound with multiple attractive features for pharmaceutical development. Its unique structural composition, combined with its potential biological activities, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for pyrazole derivatives,5-Amino-1-(4-chloro-2-fluorophenyl)-1H-pyrazole-4-carbonitrile is likely to play an important role in shaping future treatments for various diseases.